Cas no 328285-82-1 ((2-Aminobenzothiazol-6-yl)morpholin-4-yl-methanone)

• Product Name: (2-Aminobenzothiazol-6-yl)morpholin-4-yl-methanone
• CAS No: 328285-82-1
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 1004630
• PubChem ID: 690847
• Update Time: 2025-04-20

(2-Aminobenzothiazol-6-yl)morpholin-4-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (2-Aminobenzo[d]thiazol-6-yl)(morpholino)methanone
• (2-Amino-benzothiazol-6-yl)-morpholin-4-yl-methanone
• (2-AMINOBENZOTHIAZOL-6-YL)MORPHOLIN-4-YL-METHANONE
• DTXSID00351105
• KUC103863N
• SCHEMBL3089549
• 6-(morpholine-4-carbonyl)-1,3-benzothiazol-2-amine
• Oprea1_017929
• CCG-104503
• BRD-K69849499-001-01-9
• Oprea1_197505
• AKOS000111914
• CS-0357152
• EU-0001980
• (2-amino-1,3-benzothiazol-6-yl)-morpholin-4-ylmethanone
• 328285-82-1
• KSC-7-101
• (2-Aminobenzothiazol-6-yl)morpholin-4-yl-methanone

• MDL： MFCD01056263
• Inchi： 1S/C12H13N3O2S/c13-12-14-9-2-1-8(7-10(9)18-12)11(16)15-3-5-17-6-4-15/h1-2,7H,3-6H2,(H2,13,14)
• InChI Key： CPMGZDOJDNJHRT-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=C(C=C12)C(N1CCOCC1)=O

Computed Properties

• Exact Mass: 263.07284784g/mol
• Monoisotopic Mass: 263.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.7Ų

(2-Aminobenzothiazol-6-yl)morpholin-4-yl-methanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT